Cas no 1806950-15-1 (Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate
• CAS No: 1806950-15-1
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875683
• Update Time: 2025-06-13

Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate

• Inchi： 1S/C10H8F2N2O3/c1-17-8(16)2-5-6(3-13)9(10(11)12)14-4-7(5)15/h4,10,15H,2H2,1H3
• InChI Key： ULICQPMNYVWACY-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=CN=1)O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 0.7
• Topological Polar Surface Area: 83.2

Additional information on Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate

Comprehensive Analysis of Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate (CAS No. 1806950-15-1)

In the realm of pharmaceutical intermediates and fine chemicals, Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate (CAS No. 1806950-15-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its pyridine core, cyano group, and difluoromethyl substitution, serves as a critical building block in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic routes, pharmacological potential, and industrial-scale production methods, reflecting its growing importance in drug discovery and development.

The molecular structure of Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate combines multiple functional groups, each contributing to its reactivity and utility. The presence of a hydroxyl group at the 5-position enhances its solubility in polar solvents, while the difluoromethyl moiety introduces electron-withdrawing effects, influencing its interactions in chemical reactions. Such features make it a valuable intermediate for designing kinase inhibitors, antiviral agents, and other therapeutic compounds. Recent studies highlight its role in optimizing drug bioavailability and metabolic stability, aligning with the pharmaceutical industry's focus on precision medicine.

From a synthetic chemistry perspective, the preparation of Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate often involves multi-step reactions, including condensation, cyclization, and esterification. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination have been explored to improve yield and efficiency. These innovations address the demand for green chemistry and cost-effective manufacturing, which are top priorities for sustainable chemical production. Additionally, the compound's CAS No. 1806950-15-1 is frequently referenced in patent literature, underscoring its commercial relevance.

In the context of current trends, Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate is increasingly associated with AI-driven drug design and high-throughput screening. Computational tools predict its binding affinities and optimize its derivatives for specific biological targets, accelerating the discovery of novel therapeutics. Furthermore, its potential applications in agrochemicals and material science are being investigated, broadening its scope beyond pharmaceuticals. This interdisciplinary appeal makes it a subject of interest in both academic and industrial research.

Quality control and analytical characterization of Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards and guarantee the compound's purity for downstream applications. As the demand for high-purity intermediates rises, suppliers and manufacturers emphasize rigorous testing protocols to meet the needs of GMP-certified facilities.

In summary, Methyl 3-cyano-2-(difluoromethyl)-5-hydroxypyridine-4-acetate (CAS No. 1806950-15-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural complexity, coupled with its diverse applications, positions it as a key player in advancing drug development and specialty chemicals. Future research will likely explore its derivatives and hybrid molecules, further expanding its impact across scientific disciplines.